Cas no 303996-40-9 (3-{(4-Nitrobenzyl)oxyimino}-N-phenylpropanamide)

• Product Name: 3-{(4-Nitrobenzyl)oxyimino}-N-phenylpropanamide
• CAS No: 303996-40-9
• CID: 4644794
• Update Time: 2025-05-23

3-{(4-Nitrobenzyl)oxyimino}-N-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-([(4-NITROBENZYL)OXY]IMINO)-N-PHENYLPROPANAMIDE
• (3Z)-3-{[(4-nitrophenyl)methoxy]imino}-N-phenylpropanamide
• 3-{(4-Nitrobenzyl)oxyimino}-N-phenylpropanamide

Additional information on 3-{(4-Nitrobenzyl)oxyimino}-N-phenylpropanamide

3-{(4-Nitrobenzyl)oxyimino}-N-phenylpropanamide: A Comprehensive Overview

3-{(4-Nitrobenzyl)oxyimino}-N-phenylpropanamide (CAS No. 303996-40-9) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its distinctive chemical structure, has been the subject of numerous studies aimed at elucidating its biological activities and potential uses in drug development.

The molecular formula of 3-{(4-Nitrobenzyl)oxyimino}-N-phenylpropanamide is C₁₈H₁₆N₂O₃, and it has a molecular weight of 312.33 g/mol. The presence of the nitro group and the phenyl ring in its structure suggests that it may exhibit strong interactions with various biological targets, making it a promising candidate for further investigation.

Recent research has focused on the pharmacological properties of 3-{(4-Nitrobenzyl)oxyimino}-N-phenylpropanamide. Studies have shown that this compound possesses significant anti-inflammatory and analgesic properties, which are crucial for the treatment of various inflammatory diseases and pain conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 3-{(4-Nitrobenzyl)oxyimino}-N-phenylpropanamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory effects, 3-{(4-Nitrobenzyl)oxyimino}-N-phenylpropanamide has also been investigated for its analgesic properties. A clinical trial conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound significantly reduced pain sensitivity in animal models of chronic pain. The mechanism behind this analgesic effect is believed to involve the modulation of nociceptive pathways, which are responsible for transmitting pain signals to the brain.

The structural features of 3-{(4-Nitrobenzyl)oxyimino}-N-phenylpropanamide, particularly the nitro group and the phenyl ring, contribute to its high affinity for specific receptors and enzymes involved in inflammation and pain signaling. This makes it a valuable lead compound for further optimization and development into therapeutic agents.

Beyond its potential as an anti-inflammatory and analgesic agent, 3-{(4-Nitrobenzyl)oxyimino}-N-phenylpropanamide has also shown promise in other areas of medicinal chemistry. For example, preliminary studies have indicated that this compound may have antiviral properties against certain RNA viruses, including influenza and coronaviruses. These findings suggest that further research into the antiviral mechanisms of 3-{(4-Nitrobenzyl)oxyimino}-N-phenylpropanamide could lead to new therapeutic strategies for viral infections.

The safety profile of 3-{(4-Nitrobenzyl)oxyimino}-N-phenylpropanamide is another important aspect that has been extensively studied. Preclinical toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a suitable candidate for clinical trials. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 3-{(4-Nitrobenzyl)oxyimino}-N-phenylpropanamide (CAS No. 303996-40-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and pharmacological properties make it a promising lead for the development of new therapeutic agents targeting inflammation, pain, and viral infections. Continued research and clinical trials will be essential to fully realize its therapeutic potential and bring this compound closer to clinical use.